Cas no 904813-10-1 (5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid)
5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid
- 3-Iodo-5,6,7,8-tetrahydroimidazo[1,5-a]pyrazine
- 5-pyridin-3-yl-4H-pyrazole-3-carboxylic acid
- AKOS005254225
- 5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylicacid
- 5-pyridin-3-yl-4H-pyrazole-3-carboxylic acid, AldrichCPR
- SCHEMBL1810762
- MFCD06245340
- 904813-10-1
- DTXSID00377981
- HIRAYXUEKSNNKE-UHFFFAOYSA-N
- DB-113476
- BBL103554
- STL557364
-
- MDL: MFCD06245340
- Inchi: 1S/C9H7N3O2/c13-9(14)8-4-7(11-12-8)6-2-1-3-10-5-6/h1-3,5H,4H2,(H,13,14)
- InChI Key: HIRAYXUEKSNNKE-UHFFFAOYSA-N
- SMILES: OC(C1CC(C2C=NC=CC=2)=NN=1)=O
Computed Properties
- Exact Mass: 189.053826475g/mol
- Monoisotopic Mass: 189.053826475g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 74.9Ų
5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029191696-1g |
5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid |
904813-10-1 | 95% | 1g |
$480.00 | 2023-08-31 | |
| Chemenu | CM172251-1g |
5-(pyridin-3-yl)-4H-pyrazole-3-carboxylic acid |
904813-10-1 | 95% | 1g |
$449 | 2021-08-05 | |
| Chemenu | CM172251-5g |
5-(pyridin-3-yl)-4H-pyrazole-3-carboxylic acid |
904813-10-1 | 95% | 5g |
$157 | 2024-07-20 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9102-1G |
5-(pyridin-3-yl)-4H-pyrazole-3-carboxylic acid |
904813-10-1 | 95% | 1g |
¥ 739.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9102-5G |
5-(pyridin-3-yl)-4H-pyrazole-3-carboxylic acid |
904813-10-1 | 95% | 5g |
¥ 937.00 | 2023-04-13 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9102-10G |
5-(pyridin-3-yl)-4H-pyrazole-3-carboxylic acid |
904813-10-1 | 95% | 10g |
¥ 1,181.00 | 2023-04-13 | |
| Ambeed | A607041-5g |
5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid |
904813-10-1 | 98+% | 5g |
$141.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9102-100mg |
5-(pyridin-3-yl)-4H-pyrazole-3-carboxylic acid |
904813-10-1 | 95% | 100mg |
¥245.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9102-250mg |
5-(pyridin-3-yl)-4H-pyrazole-3-carboxylic acid |
904813-10-1 | 95% | 250mg |
¥324.0 | 2024-04-16 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTQ9102-500mg |
5-(pyridin-3-yl)-4H-pyrazole-3-carboxylic acid |
904813-10-1 | 95% | 500mg |
¥540.0 | 2024-04-16 |
5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
Additional information on 5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid
Introduction to 5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid (CAS No. 904813-10-1)
5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 904813-10-1, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole and pyridine chemical families, making it a structurally interesting molecule with potential applications in drug discovery and development. The presence of both pyrazole and pyridine moieties in its molecular framework suggests that it may exhibit diverse biological activities, which has prompted extensive investigation into its pharmacological properties.
The pyrazole core is a five-membered aromatic ring containing two nitrogen atoms, and it is known for its versatility in medicinal chemistry due to its ability to interact with various biological targets. The pyridine substituent, on the other hand, introduces additional functional groups that can modulate the compound's reactivity and binding affinity. In the context of drug design, such structural features are highly valued as they can enhance the compound's ability to interact with biological receptors or enzymes, thereby improving its therapeutic efficacy.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of 5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid with greater accuracy. These studies have highlighted its potential as a scaffold for developing novel therapeutic agents. For instance, computational simulations suggest that this compound may exhibit inhibitory activity against certain kinases and other enzymes implicated in inflammatory and oncological diseases. Such findings have spurred interest in synthesizing derivatives of this compound to optimize its pharmacokinetic and pharmacodynamic properties.
In vitro studies have begun to unravel the mechanistic basis of the observed biological activities. Initial experiments have demonstrated that 5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid can modulate the activity of several key enzymes, including those involved in signal transduction pathways. These pathways are critical for regulating various cellular processes, and their dysregulation is often associated with diseases such as cancer, diabetes, and autoimmune disorders. By targeting these enzymes, 5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid may offer a promising therapeutic approach for treating these conditions.
The synthesis of 5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid has been achieved through multiple synthetic routes, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the condensation of 3-bromopyridine with methyl acetoacetate under basic conditions, followed by cyclization to form the pyrazole ring. Alternative methods include palladium-catalyzed cross-coupling reactions, which can provide a more efficient route to the desired product. These synthetic strategies have been refined over time to improve their efficiency and environmental sustainability, aligning with the growing emphasis on green chemistry principles.
The chemical properties of 5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid make it a versatile intermediate for further functionalization. The carboxylic acid group at the 3-position of the pyrazole ring provides a site for esterification or amidation, allowing for the creation of more complex derivatives with tailored biological activities. Additionally, the pyridine moiety can be further modified through substitution reactions, enabling researchers to explore a wide range of structural variations. These modifications are crucial for optimizing drug-like properties such as solubility, bioavailability, and metabolic stability.
Recent clinical trials have begun to explore the therapeutic potential of compounds derived from 5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid. While these trials are still in early stages, preliminary results have shown promising signs of efficacy in preclinical models of inflammation and cancer. The ability of this compound to modulate key signaling pathways has led researchers to investigate its potential as an anti-inflammatory agent and an inhibitor of tumor growth. These findings have generated excitement within the pharmaceutical industry and highlight the importance of continued research into this promising chemical entity.
The future direction of research on 5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid is likely to focus on several key areas. First, further optimization of its chemical structure will be essential to enhance its biological activity and reduce any potential toxicity. Second, investigation into its mechanism of action will provide deeper insights into how it interacts with biological targets and why it is effective against certain diseases. Finally, exploring new synthetic methodologies will be crucial for scaling up production while maintaining high quality standards.
In conclusion,5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid (CAS No. 904813-10-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential biological activities. Its combination of a pyrazole core and a pyridine substituent makes it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound,5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid is poised to play an important role in shaping the future of drug discovery and development.
904813-10-1 (5-(Pyridin-3-yl)-4H-pyrazole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)